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Compound of Interest

Compound Name: Dimethylcrocetin

CAS No.: 5892-54-6

Cat. No.: B1237698 Get Quote

Physicochemical Profile & Solubility Logic
Dimethylcrocetin (DMCRT) is the dimethyl ester of crocetin, a dicarboxylic acid carotenoid

derived from Crocus sativus (saffron).[1] Unlike its parent molecule, crocetin, which possesses

ionizable carboxyl groups allowing for pH-dependent solubility, DMCRT is a neutral, highly

lipophilic ester.

This structural distinction dictates its solubility profile:

Lipophilicity: High (LogP > 2.5 estimated). The esterification masks the polar carboxyl

groups, significantly reducing aqueous solubility compared to crocetin.

Molecular Weight: ~356.5 g/mol .

Chromophore: Polyene chain (7 conjugated double bonds), responsible for its deep orange-

red color and high susceptibility to photo-oxidation.

Solvent Compatibility Matrix
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Solvent Solubility Rating Max Stock Conc. Application Notes

DMSO Excellent (Primary) 10 - 20 mM

The gold standard for

stock solutions. The

dipolar aprotic nature

of DMSO effectively

solvates the polyene

chain.

Ethanol Moderate ~1 - 5 mM

Useful for cleaning or

specific assays, but

prone to rapid

evaporation and lower

saturation limits than

DMSO.

Methanol Moderate ~1 - 5 mM

Often used for

extraction, but less

ideal for biological

stock due to toxicity

and volatility.

Acetone Good ~5 - 10 mM

High solubility but

incompatible with

most plasticware and

cell culture assays.

Water/PBS Insoluble < 1 µM

Critical Warning:

DMCRT will

precipitate

immediately upon

direct addition to

aqueous buffers

without a carrier (e.g.,

BSA, cyclodextrins).

Protocol: Preparation of Stable Stock Solutions
Objective: Create a verified 10 mM stock solution in DMSO.
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Materials Required[1][2][3][4][5][6][7][8]
Dimethylcrocetin (Solid, >98% purity)

Anhydrous DMSO (Sigma-Aldrich Hybridoma grade or equivalent, stored over molecular

sieves)

Amber glass vials (Borosilicate, PTFE-lined caps)

Argon or Nitrogen gas line (optional but recommended)

Step-by-Step Methodology
Environment Control: Perform all weighing and handling under dimmed light or yellow light.

Carotenoids undergo cis-trans isomerization and photo-oxidation under standard fluorescent

lighting.

Weighing: Weigh approximately 3.56 mg of DMCRT into a tared amber glass vial.

Scientist's Note: Do not weigh directly into plastic microcentrifuge tubes; static charge can

disperse the light powder, and DMSO can leach plasticizers from lower-grade

polypropylene.

Solvation: Calculate the volume of DMSO required for a 10 mM concentration.

Add the calculated volume of Anhydrous DMSO.

Dissolution Mechanics:

Vortex vigorously for 30 seconds.

Sonicate in a water bath at room temperature for 5-10 minutes. Visual Check: Hold the vial

up to a light source.[2] The solution must be a clear, dark red liquid with no particulate

matter.

Storage: Aliquot into small volumes (e.g., 50 µL) in amber tubes to avoid freeze-thaw cycles.

Overlay with Nitrogen/Argon gas if possible. Store at -80°C.
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The "Two-Step" Dilution Strategy for Bioassays
Directly pipetting a high-concentration DMSO stock into a cell culture dish often results in

"shock precipitation"—where the compound crashes out of solution before it can disperse,

forming micro-crystals that kill cells via physical stress rather than pharmacological activity.

The Intermediate Dilution Protocol
Target: 50 µM final concentration in cell culture media (0.5% DMSO final).

Step 1: The Intermediate (10x Conc.):

Prepare a 100 µM solution in warm sterile media (37°C) or PBS containing 1-5% BSA

(Bovine Serum Albumin).

Why BSA? Albumin acts as a carrier protein, binding the lipophilic DMCRT and keeping it

in pseudo-solution.

Add 5 µL of 10 mM DMSO Stock -> 995 µL of Media/BSA.

Vortex immediately upon addition.

Step 2: The Final Dose (1x Conc.):

Add the Intermediate solution to your cells.

This gradual step-down in solvent concentration prevents the formation of crystal seeds.

Visualization: Solubility & Workflow Logic
Figure 1: Solubility Decision Tree & Stock Workflow
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Figure 1 Caption: Workflow for optimal solubilization of DMCRT, highlighting the critical

decision points to avoid precipitation (crash-out) events during biological application.

Troubleshooting & Scientific Nuances
The "Micro-Crystal" Artifact
In cell viability assays (e.g., MTT, Alamar Blue), DMCRT precipitates can settle on the cell

monolayer. These crystals:

Block light/absorbance, causing false positives in OD readings.

Mechanically damage cells, causing false toxicity.

Validation Step: Always include a "Media Only + Compound" control (no cells) to measure the

background absorbance of the compound itself. If the OD is significantly higher than the media

blank, you have precipitation or intrinsic color interference.

Stability in Solution[7]
Half-life: In DMSO at room temperature (light protected), stable for >24 hours. In aqueous

media (37°C), degradation (bleaching) occurs within 4-6 hours due to oxidation.

Recommendation: Refresh media containing DMCRT every 12-24 hours for long-duration

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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